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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Black 46, identified by CAS number 65294-17-9, is a solvent-soluble black dye

belonging to the azo class of compounds.[1][2] It is widely used as a colorant in various

industrial applications, including printing inks, plastics, and coatings.[3] While some commercial

suppliers categorize Solvent Black 46 as a "fluorescent dye," a thorough review of the

scientific literature and technical data reveals a lack of empirical evidence to support this

classification. This guide provides a comprehensive technical overview of the known properties

of Solvent Black 46, with a specific focus on evaluating its potential fluorescence.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Solvent Black 46 is presented in

Table 1. This data is compiled from various technical data sheets and chemical databases.
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Property Value References

Chemical Name C.I. Solvent Black 46 [1]

CAS Number 65294-17-9 [2]

Molecular Formula C43H46N6O3S [1][2]

Molecular Weight 726.93 g/mol [1][2]

Appearance Black Powder [4]

Chemical Class Azo Dye [1]

Maximum Absorption (λmax) 588 nm [3]

Solubility Soluble in organic solvents [5]

Table 1: Chemical and Physical Properties of Solvent Black 46. This table summarizes the

fundamental chemical and physical characteristics of Solvent Black 46.

Spectroscopic Analysis: Evaluating Fluorescence
Fluorescence is the emission of light by a substance that has absorbed light or other

electromagnetic radiation. A key characteristic of a fluorescent dye is its emission spectrum,

which is the range of wavelengths it emits after excitation. Critically, for a compound to be

considered fluorescent, it must exhibit a measurable fluorescence quantum yield, which is the

ratio of photons emitted to photons absorbed.

Absorption Spectrum
Technical data sheets indicate that Solvent Black 46 has a maximum absorption (λmax) at

approximately 588 nm.[3] This absorption in the visible region of the electromagnetic spectrum

is responsible for its black color. The absorption process is the first step required for

fluorescence to occur.

The Lack of Emission Data
Despite the classification by some suppliers, extensive searches of scientific databases and

technical literature have yielded no published data on the fluorescence emission spectrum,
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Stokes shift (the difference between the maximum absorption and maximum emission

wavelengths), or fluorescence quantum yield of Solvent Black 46. This absence of data is

significant, as these are fundamental parameters used to characterize any fluorescent

compound.

The following diagram illustrates the logical process for classifying a substance as a fluorescent

dye, highlighting the missing information for Solvent Black 46.

Evaluation of Fluorescent Properties

Substance Absorbs Light Emission Spectrum Measured?
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Figure 1. Logical workflow for fluorescence classification. This diagram shows the necessary

experimental evidence required to classify a compound as fluorescent. For Solvent Black 46,

the critical data on light emission is not publicly available.

Discussion
The "fluorescent dye" classification for Solvent Black 46 by some commercial entities may be

a broad categorization rather than a reflection of its specific photophysical properties.[6] It is

possible that the term is used loosely to include all dyes, or that any fluorescence is negligible

and not practically useful for research applications.

Azo dyes, as a class, are not universally fluorescent. While some novel, specifically designed

azo dyes have been shown to exhibit fluorescence, many traditional azo dyes are non-

fluorescent. Their excited state energy is often dissipated through non-radiative pathways, such

as internal conversion and intersystem crossing, rather than through the emission of photons.
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Without experimental data to the contrary, it is most accurate to consider Solvent Black 46 as

a conventional azo dye primarily functioning as a light absorber.

Conclusion for the Scientific Community
Based on the currently available scientific and technical information, there is no conclusive

evidence to classify Solvent Black 46 as a fluorescent dye. The absence of a reported

emission spectrum and fluorescence quantum yield in the peer-reviewed literature or detailed

technical data sheets suggests that it is not fluorescent in a manner that would be useful for

applications in research, drug development, or other scientific fields that rely on fluorescence

detection.

Researchers and scientists should exercise caution when considering Solvent Black 46 for

applications requiring fluorescence. It is recommended to rely on well-characterized fluorescent

probes with documented spectral properties and quantum yields. The primary utility of Solvent
Black 46 remains as a colorant for industrial purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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